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Compound of Interest

Compound Name: Ko-947

Cat. No.: B15623293

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) with detailed disposal
instructions for Ko-947 is not publicly available. Therefore, this guidance is based on
established best practices for the handling and disposal of novel or uncharacterized small
molecule inhibitors in a laboratory setting. Ko-947 should be treated as a hazardous chemical
of unknown toxicity. It is imperative for all personnel to consult their institution's Environmental
Health and Safety (EHS) department for specific protocols and to obtain the supplier-provided
SDS for definitive guidance.

This document provides a procedural framework to ensure the safety of laboratory personnel
and compliance with regulatory standards when disposing of Ko-947 and associated materials.

Chemical and Physical Properties of Ko-947

A summary of the available quantitative data for Ko-947 is presented below. This information is
crucial for safe handling and for providing accurate details to waste management personnel.
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Property Value

Molecular Formula C21H17N50

Molecular Weight 355.39 g/mol

CAS Number 1695533-89-1

Storage Temperature 2-8°C (protect from light)
Solubility (25°C) 55 mg/mL in DMSO

Detailed Protocol for the Disposal of Ko-947

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of Ko-947. These procedures should be performed in accordance with your institution's specific
EHS guidelines.

1. Hazard Assessment and Personal Protective Equipment (PPE)

o Hazard Assessment: Due to the lack of specific toxicity data, treat Ko-947 as a potent,
biologically active compound with unknown hazards. Assume it is toxic upon ingestion,
inhalation, or skin contact.

» Required PPE: Before handling Ko-947 for disposal, ensure the following PPE is worn:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.
o A properly fitted laboratory coat.

» Engineering Controls: All handling of Ko-947, especially the preparation of waste containers,
should be conducted within a certified chemical fume hood to minimize inhalation exposure.

2. Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.[1]
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e Solid Waste:

o Collect all solid materials contaminated with Ko-947 in a designated hazardous waste
container.

o This includes, but is not limited to:
» Unused or expired pure Ko-947 powder.
» Contaminated personal protective equipment (gloves, etc.).
» Weighing papers, pipette tips, and microfuge tubes.

o The container must be sealable, constructed of a compatible material (e.g., a high-density
polyethylene drum), and kept closed except when adding waste.[2][3]

e Liquid Waste:

o Collect all liquid waste containing Ko-947 in a separate, leak-proof hazardous waste
container with a secure, tight-fitting cap.[2][4]

o This includes:
» Unused stock or working solutions of Ko-947.

» Solvents used to rinse glassware or other equipment that came into contact with Ko-
947. The first rinse of any container must be collected as hazardous waste.[2]

o Crucially, do not mix incompatible waste streams. For example, keep halogenated and
non-halogenated solvent wastes separate if required by your institution.[5]

3. Labeling of Hazardous Waste Containers

Proper labeling is a regulatory requirement and essential for safe handling by EHS personnel.

[6]

e As soon as waste is first added, affix a hazardous waste tag provided by your institution's
EHS department to the container.[3][7]
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e The label must include the following information:

o

The words "Hazardous Waste".[6]

[¢]

The full chemical name: "K0-947". Avoid using abbreviations or chemical formulas.

[¢]

A complete list of all constituents in the container, including all solvents and their
approximate percentages.

o

The accumulation start date (the date the first drop of waste was added).

[e]

The name of the Principal Investigator and the laboratory location.
4. Storage of Waste Containers

» Store all hazardous waste containers in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.[6][8]

o The SAA must be at or near the point of waste generation and under the control of the
laboratory operators.[6]

o Ensure waste containers are stored in secondary containment (e.g., a plastic tub) to contain
any potential leaks or spills.[2][7]

e Segregate incompatible waste types within the storage area.[2]
5. Arranging for Waste Disposal

» Once a waste container is full or if you are discontinuing the use of Ko-947, schedule a
pickup with your institution's EHS department.[8]

e Do not allow hazardous waste to accumulate in the laboratory. Adhere to institutional limits
on the volume of waste stored in an SAA.[2]

» Never dispose of Ko-947 or its containers in the regular trash or down the drain.[2][3]

Disposal Workflow for Ko-947

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b15623293?utm_src=pdf-body
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15623293?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15623293?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15623293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for the proper disposal of Ko-947,

emphasizing the central role of institutional safety protocols.

Ko0-947 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15623293?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623293?utm_src=pdf-custom-synthesis
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Sec61_IN_4_and_Related_Small_Molecule_Inhibitors.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15623293#ko-947-proper-disposal-procedures
https://www.benchchem.com/product/b15623293#ko-947-proper-disposal-procedures
https://www.benchchem.com/product/b15623293#ko-947-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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